4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde

• IUPAC Name: 4-(3-chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H7ClO2S/c12-9-1-7(2-10(14)4-9)8-3-11(5-13)15-6-8/h1-6,14H
• InChI Key: BPKRPVFXVUNCCP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)Cl)C2=CSC(=C2)C=O
• Molecular Formula: C11H7ClO2S
• DSSTOX Substance ID: DTXSID30685920
• Molecular Weight: 238.69 g/mol
• CAS No.: 1261982-63-1

Description

4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde is a compound that belongs to the class of thiophene derivatives. Thiophene is a five-membered heterocyclic compound containing sulfur. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, material science, and organic electronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde can be achieved through various synthetic routes. One common method involves the halogenation of thiophene derivatives followed by formylation. For instance, the halogen dance reaction can be utilized to prepare iodothiophenes, which can then be converted to formyl derivatives . Another approach involves the condensation reactions such as the Gewald reaction, Paal–Knorr reaction, and Fiesselmann synthesis .

Industrial Production Methods

Industrial production methods for thiophene derivatives often involve large-scale condensation reactions using readily available starting materials and reagents. The use of efficient catalysts and optimized reaction conditions is crucial for achieving high yields and purity in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the halogenated positions, to introduce different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and catalyst choice play a significant role in determining the reaction outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .

Scientific Research Applications

4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex thiophene derivatives and heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of various enzymes and receptors, leading to its observed biological effects. The exact molecular targets and pathways depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde include other thiophene derivatives such as:

• 4-Bromo-2-chlorothiophene
• Thieno[3,2-b]thiophene
• Thieno[3,4-b]thiophene

Uniqueness

The uniqueness of 4-(3-Chloro-5-hydroxyphenyl)thiophene-2-carbaldehyde lies in its specific substitution pattern and functional groups, which confer distinct chemical and biological properties. Its combination of a chloro and hydroxy group on the phenyl ring, along with the thiophene and aldehyde functionalities, makes it a versatile compound for various applications .